3-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl)propanoic acid

• IUPAC Name: 3-(12-oxo-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)propanoic acid
• InChI: InChI=1S/C12H12N2O3S/c15-9(16)5-4-8-13-11(17)10-6-2-1-3-7(6)18-12(10)14-8/h1-5H2,(H,15,16)(H,13,14,17)
• InChI Key: XKPJAYXICQQVTD-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)SC3=C2C(=O)NC(=N3)CCC(=O)O
• Molecular Formula: C12H12N2O3S
• Molecular Weight: 264.30 g/mol

Description

The compound “3-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl)propanoic acid” is a chemical compound with a molecular weight of 250.28. It is a colorless to yellow to brown solid or liquid. The compound is stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C.

Molecular Structure Analysis

The InChI code for the compound is 1S/C11H10N2O3S/c14-8(15)4-13-5-12-10-9(11(13)16)6-2-1-3-7(6)17-10/h5H,1-4H2,(H,14,15). This indicates the presence of a cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl group attached to a propanoic acid group.

Physical And Chemical Properties Analysis

The compound is a colorless to yellow to brown solid or liquid. It has a molecular weight of 250.28. The compound should be stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C.

Scientific Research Applications

Synthesis and Chemical Transformations

• Synthesis and Transformations : The compound has been utilized in the synthesis and transformation of various chemical structures. El-Ahl, Ismail, and Amer (2003) detailed the preparation of 3-(4-Oxo-5,6,7,8-tetrahydro-4H-benzo[4,5]thieno[2,3-d][1,3]oxazin-2-yl)propanoic acid and its derivatives through a series of chemical reactions, including succinoylation, hydrolysis, and cyclization processes, leading to the formation of new benzo[4,5]thieno[2,3-d]pyrimidines with various substituents (El-Ahl, Ismail, & Amer, 2003).

Pharmaceutical and Biological Activities

• Antimicrobial Activity : Candia et al. (2017) investigated the physicochemical properties and antimicrobial activity of new spirocyclic thieno[2,3-d]pyrimidin-4(3H)-one derivatives. They evaluated their effects against various bacterial and fungal strains, finding moderate activity against certain Gram-positive bacteria (Candia et al., 2017).
• Protein Kinase Inhibition : Golub et al. (2011) synthesized a series of substituted (thieno[2,3-d]pyrimidin-4-ylthio)carboxylic acids, revealing their potential as inhibitors of human protein kinase CK2. They found that specific compounds in this series displayed considerable inhibitory activity (Golub et al., 2011).
• Analgesic and Anti-inflammatory Activities : Alagarsamy et al. (2007) developed novel derivatives of benzo[4,5]thieno[2,3-d]pyrimidin-4-ones, which they tested for analgesic and anti-inflammatory activities. Some compounds showed potent activities in these areas, highlighting their potential therapeutic applications (Alagarsamy, Shankar, & Solomon, 2007).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, in contact with skin, or if inhaled. The precautionary statements associated with the compound are P280 (wear protective gloves/protective clothing/eye protection/face protection) and P261 (avoid breathing dust/fume/gas/mist/vapors/spray).

Mechanism of Action

Target of Action

The primary targets of the compound “3-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl)propanoic acid” are currently unknown

Biochemical Pathways

Without knowledge of the compound’s targets, it’s challenging to summarize the affected biochemical pathways and their downstream effects . Future studies should focus on elucidating these pathways to understand the compound’s mechanism of action better.

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown